Cas no 3147-75-9 (2-Benzotriazolyl-4-tert-octylphenol)

• Product Name: 2-Benzotriazolyl-4-tert-octylphenol
• CAS No: 3147-75-9
• MF: C₂₀H₂₅N₃O
• MW: 323.43200469017
• MDL: MFCD00013338
• CID: 43863
• PubChem ID: 87571084
• Update Time: 2026-05-14

2-Benzotriazolyl-4-tert-octylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2H-Benzo[d][1,2,3]triazol-2-yl)-4-(2,4,4-trimethylpentan-2-yl)phenol
• Octrizole
• 2-benzotriazol-2-yl-4-(1,1,3,3-tetramethylbutyl)phenol
• 2-(2-Hydroxy-5-tert-octylphenyl)benzotriazole
• UV-329
• 2-(2'-Hydroxy-5'-(1,1,3,3-tetramethylbutyl)phenyl)benzotriazole
• Cyasorb 5411
• Tinuvin 5411
• Primesorb5411
• 2-(2'-Hydroxy-5'-tert-Octyl Phenyl)-Benzotriazolel
• BHSORB-329
• 2-(2'-hydroxy-5-tert-octylphenyl) benzotriazole
• 2-(2'-HYDROXY-5'-TERT-OCTYLLPHENYL)BENZOTRIAZOLE
• 2-(2'-HYDROXY-5'-TERT-OCTYL PHENYL) BENZOTRIAZOLE
• EUSORB 323
• TINUVIN 329
• UV absorber-329
• 2-(2H-Benzotriazol-2-yl)-4-(1,1,3,3-tetramethylbutyl)phenol
• 2-(2-Hydroxy-5-tert-octylphenyl)benzotriazole Standard
• 2-Benzotriazolyl-4-tert-octylphenol
• Benzotriazole UV 329
• Cyasorb UV 5411
• ThasorbUv329
• UV ABSORBER 329
• UV Absorber UV-329
• UV ABSORBERS 5411

• MDL： MFCD00013338
• Inchi： 1S/C20H25N3O/c1-19(2,3)13-20(4,5)14-10-11-18(24)17(12-14)23-21-15-8-6-7-9-16(15)22-23/h6-12,24H,13H2,1-5H3
• InChI Key： IYAZLDLPUNDVAG-UHFFFAOYSA-N
• SMILES： CC(C)(C)CC(C)(C)C1=CC(N2N=C3C=CC=CC3=N2)=C(O)C=C1

Computed Properties

• Exact Mass: 323.20000
• Monoisotopic Mass: 323.199762
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: No white powder
• Density: 1.1
• Melting Point: 106-108 °C (lit.)
• Boiling Point: 471.8°C at 760 mmHg
• Flash Point: 239.2°C
• Refractive Index: 1.584
• PSA: 50.94000
• LogP: 5.02910
• Solubility: Not available

2-Benzotriazolyl-4-tert-octylphenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature(BD1258)
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles